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Introduction

Globotriaosylsphingosine (Lyso-Gb3), and its isoform Lyso-iGB3, are established biomarkers
for the diagnosis and therapeutic monitoring of Fabry disease, a rare X-linked lysosomal
storage disorder.[1] The quantification of these biomarkers in urine provides a non-invasive
method to assess disease burden and response to treatment. The use of a stable isotope-
labeled internal standard, such as Lyso-iGB3-d7, is crucial for accurate quantification by liquid
chromatography-tandem mass spectrometry (LC-MS/MS) by correcting for matrix effects and
variations in sample processing.[2]

This document provides detailed application notes and protocols for two common sample
preparation techniques for the quantification of Lyso-iGB3-d7 in human urine: Solid-Phase
Extraction (SPE) and Liquid-Liquid Extraction (LLE).

Experimental Protocols

Two primary methods for the extraction of Lyso-iGB3 from urine are presented below: a Solid-
Phase Extraction (SPE) method utilizing a mixed-mode cation exchange cartridge, and a
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Liquid-Liquid Extraction (LLE) method.

Method 1: Solid-Phase Extraction (SPE) using Mixed-
Mode Cation Exchange (MCX)

This method provides a robust and selective extraction of Lyso-iGB3 from complex urine
matrices.

Materials:

Urine sample

e Lyso-iGB3-d7 internal standard solution

¢ Methanol (LC-MS grade)

o Formic acid (reagent grade)

o Ammonium hydroxide (reagent grade)

o Water (LC-MS grade)

e 2% Phosphoric Acid (H3PO4) in water

o Mixed-mode strong cation exchange (MCX) SPE cartridges (e.g., Oasis MCX)

o Centrifuge

¢ SPE manifold

o Evaporator (e.g., nitrogen evaporator)

Autosampler vials

Protocol:

e Sample Pre-treatment:

o Thaw frozen urine samples at room temperature.
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o Vortex the urine sample to ensure homogeneity.

o Centrifuge the urine sample at 2000 x g for 10 minutes to pellet any sediment.

o Transfer 500 uL of the urine supernatant to a clean tube.

o Add the Lyso-iGB3-d7 internal standard to the urine sample at a final concentration of 10
ng/mL.

o Acidify the sample by adding 500 pL of 2% H3PO4 in water.[3] Vortex to mix.

o SPE Cartridge Conditioning:

o Place the MCX SPE cartridges on the SPE manifold.

o Condition the cartridges by passing 1 mL of methanol through the sorbent.[3]

o Equilibrate the cartridges by passing 1 mL of 2% H3PO4 in water through the sorbent. Do
not allow the sorbent to dry.

Sample Loading:

o Load the pre-treated urine sample onto the conditioned SPE cartridge.

o Allow the sample to pass through the sorbent at a slow, steady flow rate (approximately 1-
2 mL/minute).

Washing:

o Wash the cartridge with 1 mL of 2% formic acid in water to remove polar interferences.

o Wash the cartridge with 1 mL of methanol to remove non-polar interferences.

Elution:

o Elute the analyte and internal standard from the cartridge with 1 mL of 5% ammonium
hydroxide in methanol into a clean collection tube.

Evaporation and Reconstitution:
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[e]

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the dried extract in 100 pL of the initial mobile phase (e.g., 50:50

o

acetonitrile:water with 0.1% formic acid).

o

Vortex thoroughly to dissolve the residue.

[¢]

Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Method 2: Liquid-Liquid Extraction (LLE)

This method offers a simpler, alternative approach for Lyso-iGB3 extraction.
Materials:
e Urine sample
e Lyso-iGB3-d7 internal standard solution
e Chloroform (HPLC grade)
o Methanol (LC-MS grade)
e 20 mM Phosphate-Saline Buffer (pH 8)
e Centrifuge
o Evaporator (e.g., nitrogen evaporator)
e Autosampler vials
Protocol:
e Sample Pre-treatment:
o Thaw frozen urine samples at room temperature.

o Vortex the urine sample to ensure homogeneity.
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o Centrifuge the urine sample at 2000 x g for 10 minutes.

o To 190 puL of the urine supernatant, add the Lyso-iGB3-d7 internal standard to a final
concentration of 10 ng/mL.

e Extraction:

[e]

Add 500 pL of chloroform and 500 pL of methanol to the urine sample.

o

Add 260 pL of 20 mM phosphate-saline buffer (pH 8).

[¢]

Vortex the mixture vigorously for 1 minute.

[¢]

Centrifuge at 15,000 x g for 10 minutes to separate the phases.
e Collection of Organic Phase:
o Carefully collect the lower organic phase into a clean tube.

o To the remaining aqueous phase, add another 500 pL of chloroform, vortex for 1 minute,
and centrifuge at 10,000 x g for 10 minutes to maximize recovery.

o Combine the second organic phase with the first.

o Evaporation and Reconstitution:

[e]

Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen at
40°C.

[e]

Reconstitute the dried residue in 100 pL of the initial mobile phase.

o

Vortex to ensure complete dissolution.

[¢]

Transfer the sample to an autosampler vial for LC-MS/MS analysis.

Data Presentation

The following table summarizes typical quantitative performance data for urinary Lyso-iGB3
analysis using SPE and LLE sample preparation methods coupled with LC-MS/MS.
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Solid-Phase Liquid-Liquid
Parameter . . Reference
Extraction (SPE) Extraction (LLE)
Recovery >85% 70-90%
Intra-day Precision
<10% <15%
(%CV)
Inter-day Precision
<15% <15%
(%CV)
Limit of Detection
~0.5 nmol/L ~0.7 nmol/L
(LOD)
Lower Limit of
o ~1.5 ng/mL ~2.5 nmol/L
Quantification (LLOQ)
Visualizations

The following diagrams illustrate the experimental workflows for the SPE and LLE sample
preparation protocols.
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Caption: Solid-Phase Extraction (SPE) Workflow.
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Caption: Liquid-Liquid Extraction (LLE) Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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